5-(4-tert-Butylbenzoyl)-2-chloropyridine
Overview
Description
“4-tert-Butylbenzoyl chloride” is a chemical compound with the molecular formula C11H13ClO . It has an average mass of 196.673 Da and a monoisotopic mass of 196.065491 Da . It’s used in the synthesis of 9,9′-spirobifluorene-bridged bipolar systems containing 1,3,4-oxadiazole-conjugated oligoaryl and triaryllamine moieties .
Synthesis Analysis
The synthesis of “4-tert-Butylbenzoyl chloride” involves various methods . One such method involves the Friedel-Crafts acylation of 4-tert-butylbenzoyl chloride with mesitylene .Molecular Structure Analysis
The molecular structure of “4-tert-Butylbenzoyl chloride” consists of 11 carbon atoms, 13 hydrogen atoms, 1 chlorine atom, and 1 oxygen atom .Physical and Chemical Properties Analysis
“4-tert-Butylbenzoyl chloride” is a liquid at 20°C . It has a refractive index of 1.536 , a boiling point of 135°C at 20 mmHg , and a density of 1.007 g/mL at 25°C .Scientific Research Applications
Catalytic Activity in Carbon-Carbon Bond-Forming Reactions
5-(4-tert-Butylbenzoyl)-2-chloropyridine has been utilized in the synthesis of novel benzimidazolium salts and their palladium N-heterocyclic carbene complexes, demonstrating significant catalytic activity in Suzuki–Miyaura cross-coupling and arylation reactions. These complexes provide an efficient route for the formation of asymmetric biaryl compounds, even at very low catalyst loadings, showcasing the potential of this compound derivatives in facilitating important carbon-carbon bond formation in organic synthesis (Akkoç et al., 2016).
Antioxidant Activity Evaluation
Derivatives of this compound have been synthesized and evaluated for their antioxidant properties. For instance, a series of 2,6-di-tert-butyl-4-(5-aryl-1,3,4-oxadiazol-2-yl)phenols were synthesized and tested using DPPH and ferric reducing antioxidant power (FRAP) assays, revealing significant free-radical scavenging abilities. This indicates the potential of this compound derivatives in the development of new antioxidant agents (Shakir et al., 2014).
Optical Properties in Fluorescent Dyes
The compound 4-tert-butyl-1-(4'-dimethylaminobenzylideneamino)pyridinium perchlorate (BDPP), derived from this compound, exhibits unusual optical properties including yellow-green fluorescence, which is quenched upon heating or in solution, and piezochromic behavior, transforming into orange, non-fluorescent crystals upon heating or physical pressure. This highlights its potential in the development of novel fluorescent dyes and materials with unique optical responses (Gawinecki et al., 1993).
Synthesis of N-Heterocyclic Complexes
This compound has been used in the synthesis of N-heterocyclic complexes of rhodium and palladium, starting from a pincer silver(I) carbene complex. These complexes were characterized by NMR spectroscopy and X-ray crystallography, indicating their potential in various catalytic and organometallic applications (Simons et al., 2003).
Safety and Hazards
Properties
IUPAC Name |
(4-tert-butylphenyl)-(6-chloropyridin-3-yl)methanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16ClNO/c1-16(2,3)13-7-4-11(5-8-13)15(19)12-6-9-14(17)18-10-12/h4-10H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XOGOUOUUXVZUDN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C(=O)C2=CN=C(C=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301186056 | |
Record name | (6-Chloro-3-pyridinyl)[4-(1,1-dimethylethyl)phenyl]methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301186056 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
273.75 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1187169-36-3 | |
Record name | (6-Chloro-3-pyridinyl)[4-(1,1-dimethylethyl)phenyl]methanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1187169-36-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (6-Chloro-3-pyridinyl)[4-(1,1-dimethylethyl)phenyl]methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301186056 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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